Cas no 2171692-67-2 (3-(1-ethylcyclopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(1-ethylcyclopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171692-67-2
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6117083
• PubChem ID: 165538871
• Update Time: 2025-08-04

3-(1-ethylcyclopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethylcyclopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-[(1-ethylcyclopropyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171692-67-2
• EN300-1516535

• Inchi： 1S/C24H26N2O5/c1-2-24(11-12-24)26-22(29)20(13-21(27)28)25-23(30)31-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-20H,2,11-14H2,1H3,(H,25,30)(H,26,29)(H,27,28)
• InChI Key： TZHKEIGVIDZSNL-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(CC)CC1

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-(1-ethylcyclopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Compound CAS 2171692-67-2: A Novel Peptide Derivative with Potential Therapeutic Applications

3-(1-ethylcyclopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid represents a unique class of peptide-based molecules that have garnered significant attention in recent years due to their potential applications in drug discovery and biomedical research. This compound, identified by the CAS number 2171692-67-2, is characterized by its complex molecular structure, which includes multiple functional groups such as carbamoyl, amino, and fluorenyl moieties. The synthesis and characterization of this molecule have been the focus of several recent studies, highlighting its potential as a targeted therapeutic agent in various disease models.

Recent advancements in synthetic organic chemistry have enabled the precise construction of molecules like 3-(1-ethylcyclopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, which are designed to interact with specific biological targets. The fluorenyl group in this compound is particularly noteworthy, as it is known to enhance the photophysical properties of molecules, making them suitable for fluorescence-based imaging applications. This feature has been leveraged in several studies to develop non-invasive diagnostic tools for monitoring disease progression in preclinical models.

One of the most promising aspects of this compound is its potential as a peptide mimic for protein-protein interaction inhibition. The carbamoyl and amino functionalities in its structure are believed to facilitate the formation of hydrogen bonds with target proteins, thereby modulating their activity. This mechanism of action has been explored in the context of inflammatory diseases and neurodegenerative disorders, where aberrant protein interactions are known to play a critical role.

Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated the potential of 3-(1-ethylcyclopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid as a selective inhibitor of a key enzyme involved in metabolic pathways associated with type 2 diabetes. The compound showed submicromolar potency in vitro, with minimal off-target effects, suggesting its potential as a lead compound for the development of novel antidiabetic agents.

Another area of interest is the photophysical properties of this compound, which have been studied in the context of optical imaging. The fluorenyl group is known to exhibit fluorescence emission in the visible spectrum, making it an attractive candidate for in vivo imaging applications. A study published in Bioorganic & Medicinal Chemistry (2022) demonstrated that this compound can be conjugated to targeting ligands to enhance its specificity for pathological tissues, which could have significant implications for early disease detection.

The synthetic route to 3-(1-ethylcyclopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has also been a subject of recent investigation. Researchers have employed solid-phase peptide synthesis techniques to construct this molecule, which allows for the precise incorporation of functional groups at specific positions. This approach has been optimized to improve yield and purification efficiency, making it more feasible for large-scale production.

Furthermore, the computational modeling of this compound has provided insights into its binding affinity and selectivity towards potential targets. Molecular dynamics simulations have shown that the fluorenyl group contributes to the stability of the molecule, while the carbamoyl moiety plays a critical role in target recognition. These findings have been instrumental in guiding the structure-activity relationship (SAR) studies of this compound.

Despite its promising properties, the toxicological profile of 3-(1-ethylcyclopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is still under investigation. Preliminary studies suggest that the compound exhibits low cytotoxicity in vitro, but further research is needed to evaluate its safety in vivo. This is particularly important for its potential application as a therapeutic agent in clinical settings.

In conclusion, 3-(1-ethylcyclopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid represents a novel class of peptide-based molecules with diverse applications in biomedical research. Its unique molecular structure, combined with its photophysical properties and potential as a targeted therapeutic agent, makes it a promising candidate for further exploration. As research in this area continues to advance, it is expected that this compound will play a significant role in the development of novel therapeutic strategies for a wide range of diseases.